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ethanediyl)bis-

Cat. No.: B1329553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dimorpholinodiethyl

ether (DMDEE) as a versatile curing agent, primarily in polyurethane and epoxy-based coating

formulations. The information detailed below, including experimental protocols and

performance data, is intended to guide researchers and professionals in the development of

advanced coating systems.

Introduction to Dimorpholinodiethyl Ether (DMDEE)
Dimorpholinodiethyl ether (DMDEE) is a tertiary amine catalyst known for its unique

performance characteristics in polymerization reactions. It is particularly effective in promoting

the urethane formation in polyurethane systems and enhancing the curing process in epoxy

resins.[1] DMDEE is a colorless to yellowish liquid with an amine-like odor and is miscible with

water. Its molecular structure, featuring two morpholine rings, provides steric hindrance that

contributes to its delayed action or "slow-gelling" catalytic behavior, which is highly desirable in

many coating applications.[2]

Key Properties of DMDEE:
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Property Value

CAS Number 6425-39-4

Molecular Formula C12H24N2O3

Molecular Weight 244.33 g/mol

Boiling Point 309 °C

Density 1.06 g/mL at 25 °C

Appearance Colorless to yellowish liquid

Applications in Coating Formulations
DMDEE is a highly versatile catalyst used in a variety of coating systems:

One-Component (1K) Polyurethane Coatings: DMDEE is particularly well-suited for

moisture-cured 1K polyurethane systems.[2] It acts as a strong blowing catalyst, facilitating

the reaction between isocyanate and water, which is the primary curing mechanism in these

systems.[2] Its delayed-action nature allows for a stable prepolymer with an extended shelf

life, followed by a rapid cure upon exposure to atmospheric moisture.[2]

Two-Component (2K) Polyurethane Coatings: In 2K systems, DMDEE can be used to control

the pot life and cure rate, providing a balance between a workable open time and efficient

curing.[2] It is often used in combination with other catalysts to achieve a specific curing

profile.

Epoxy Coatings: DMDEE can be employed as a curing agent or co-curing agent in epoxy

formulations, where it promotes cross-linking and contributes to the final performance

properties of the coating.

Adhesives and Sealants: Beyond coatings, DMDEE is also utilized in the formulation of high-

performance adhesives and sealants.

Performance Characteristics in Coatings
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The incorporation of DMDEE as a curing agent can significantly influence the properties of the

final coating:

Cure Speed: DMDEE is known to accelerate the curing process. In a comparative study with

dibutyltin dilaurate (DBTDL), polyurethane prepolymers catalyzed with DMDEE exhibited a

shorter tack-free time and set-to-touch time.[1]

Adhesion and Flexibility: The use of DMDEE can lead to improved adhesion and flexibility in

polyurethane coatings.[1]

Durability: Coatings cured with DMDEE often exhibit excellent durability and resistance to

weathering, making them suitable for outdoor applications.[1]

Storage Stability: While DMDEE accelerates curing, an increase in its concentration can lead

to a decrease in the storage time of prepolymer formulations.[1]

Quantitative Data on Performance
The following tables summarize the representative effects of DMDEE concentration on the

curing time and mechanical properties of a model one-component moisture-cured polyurethane

coating. This data is illustrative and will vary depending on the specific formulation.

Table 1: Effect of DMDEE Concentration on Curing Time

DMDEE
Concentration
(php*)

Tack-Free Time
(hours)

Set-to-Touch Time
(hours)

Full Cure Time
(days)

0.5 4.5 8.0 7

1.0 3.0 6.5 6

1.5 2.0 5.0 5

2.0 1.5 4.0 4

2.5 1.0 3.0 3

*php: parts per hundred parts of polyol
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Table 2: Effect of DMDEE Concentration on Mechanical Properties

DMDEE
Concentration
(php*)

Shore D Hardness
Adhesion (ASTM
D4541, psi)

Flexibility (ASTM
D522, Mandrel
Bend)

0.5 65 1800 Pass (1/8 inch)

1.0 70 2000 Pass (1/8 inch)

1.5 75 2200 Pass (1/8 inch)

2.0 78 2100 Pass (1/4 inch)

2.5 80 1950 Fail (1/4 inch)

*php: parts per hundred parts of polyol

Experimental Protocols
The following are detailed protocols for the preparation and testing of a one-component

moisture-cured polyurethane coating using DMDEE as a curing agent.

Preparation of a One-Component Polyurethane Coating
Materials:

Polyether polyol (e.g., PPG 2000)

Toluene diisocyanate (TDI) or Methylene diphenyl diisocyanate (MDI)

Dimorpholinodiethyl ether (DMDEE)

Solvent (e.g., xylene, ethyl acetate)

Additives (e.g., defoamers, leveling agents)

Procedure:
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To a clean, dry reactor equipped with a mechanical stirrer, nitrogen inlet, and thermometer,

add the polyether polyol.

Start stirring and begin a slow nitrogen purge.

Slowly add the diisocyanate to the polyol under constant stirring. The NCO:OH ratio should

be carefully controlled (typically around 2:1 for a prepolymer).

An exothermic reaction will occur. Maintain the temperature between 60-80°C for 2-3 hours

to allow for the prepolymer formation.

After the reaction period, cool the mixture to below 40°C.

Add the desired amount of DMDEE catalyst (e.g., 0.5-2.5 php) and any other additives under

stirring.

Add the solvent to adjust the viscosity to the desired level.

Continue stirring for another 30 minutes to ensure homogeneity.

Store the final coating in a sealed, moisture-proof container.

Evaluation of Curing Time
Procedure:

Apply the formulated coating to a non-porous substrate (e.g., glass or steel panel) using a

drawdown bar to achieve a uniform thickness.

Place the coated panel in a controlled environment (e.g., 25°C and 50% relative humidity).

Tack-Free Time: Periodically, lightly touch the surface of the coating with a clean finger. The

tack-free time is the point at which the coating no longer feels sticky.

Set-to-Touch Time: At regular intervals, gently press a clean finger onto the coating with

moderate pressure. The set-to-touch time is reached when no imprint is left on the coating

surface.
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Full Cure Time: Monitor the hardness of the coating over several days using a Shore

durometer. The full cure time is the point at which the hardness reading stabilizes.

Measurement of Mechanical Properties
a) Hardness (ASTM D2240)

Prepare a thick film of the coating (at least 6 mm) on a flat, rigid substrate.

Allow the coating to fully cure under controlled conditions.

Use a Shore D durometer to measure the hardness of the cured coating at multiple

locations.

Record the average hardness value.

b) Adhesion (ASTM D4541 - Pull-Off Adhesion Test)

Apply the coating to a properly prepared metal substrate and allow it to fully cure.

Using a strong adhesive, attach a loading fixture (dolly) to the surface of the coating.

After the adhesive has cured, use a portable pull-off adhesion tester to apply a perpendicular

force to the loading fixture.

The force required to pull the coating off the substrate is recorded as the adhesion strength

in pounds per square inch (psi) or megapascals (MPa).

c) Flexibility (ASTM D522 - Mandrel Bend Test)

Apply the coating to a thin, flexible metal panel and allow it to fully cure.

Bend the coated panel over a series of conical or cylindrical mandrels of decreasing

diameter.

The flexibility is determined by the smallest mandrel diameter over which the panel can be

bent without the coating cracking or delaminating.
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Caption: Curing mechanism of a one-component moisture-cured polyurethane coating

catalyzed by DMDEE.

Caption: Experimental workflow for evaluating DMDEE in coating formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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